Cas no 1805207-14-0 (2-(Difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine-4-carboxylic acid)

• Product Name: 2-(Difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine-4-carboxylic acid
• CAS No: 1805207-14-0
• MF: C₈H₃F₆NO₂
• MW: 259.105343103409
• CID: 4805592
• Update Time: 2025-06-19

2-(Difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine-4-carboxylic acid

• Inchi： 1S/C8H3F6NO2/c9-2-1-15-5(6(10)11)4(8(12,13)14)3(2)7(16)17/h1,6H,(H,16,17)
• InChI Key： ATGKZZXSSNIQDL-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)O)C(=CN=C1C(F)F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 294
• XLogP3: 2
• Topological Polar Surface Area: 50.2

Additional information on 2-(Difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine-4-carboxylic acid

Introduction to 2-(Difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine-4-carboxylic acid (CAS No. 1805207-14-0)

2-(Difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine-4-carboxylic acid, identified by its CAS number 1805207-14-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine carboxylic acid class, characterized by its pyridine core substituted with multiple fluorinated alkyl and aryl groups. The strategic placement of fluorine atoms at the 2-(difluoromethyl), 5-fluoro, and 3-(trifluoromethyl) positions imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The significance of fluorinated pyridines in drug discovery cannot be overstated. Fluorine atoms are known to modulate the pharmacokinetic and pharmacodynamic properties of small molecules, including their metabolic stability, lipophilicity, and binding affinity to biological targets. In particular, the difluoromethyl group is a privileged scaffold widely employed in medicinal chemistry due to its ability to enhance binding interactions and improve pharmacological profiles. The presence of multiple fluorine substituents in 2-(Difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine-4-carboxylic acid further amplifies these effects, making it an attractive building block for designing next-generation therapeutics.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of promising candidates for drug development. The structural features of 2-(Difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine-4-carboxylic acid make it a candidate for targeting various biological pathways, particularly those involving enzymes and receptors that are implicated in inflammatory diseases, cancer, and infectious disorders. For instance, studies have demonstrated that fluorinated pyridines can serve as effective ligands for G protein-coupled receptors (GPCRs), which are critical targets for a wide range of therapeutic interventions.

The synthesis of 2-(Difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine-4-carboxylic acid involves multi-step organic transformations that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, are often employed to introduce the desired fluorinated substituents. The compound's stability under various conditions is another crucial factor that must be considered during its synthesis and application in pharmaceutical formulations.

In the realm of medicinal chemistry, the exploration of novel heterocyclic compounds remains a cornerstone of innovation. The pyridine scaffold is particularly versatile due to its ability to form hydrogen bonds and interact with biological targets through various non-covalent forces. The introduction of fluorine atoms into this scaffold not only enhances its binding affinity but also provides opportunities for fine-tuning its pharmacological properties. For example, computational studies have shown that the electron-withdrawing nature of fluorine substituents can influence the conformational flexibility of the molecule, thereby affecting its interaction with biological macromolecules.

One of the most compelling aspects of 2-(Difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine-4-carboxylic acid is its potential as a precursor for more complex drug candidates. By serving as a core structure, it can be further modified through functional group interconversions or derivatization strategies to generate libraries of compounds for high-throughput screening. This approach has been successfully applied in several drug discovery programs, leading to the identification of lead compounds with improved efficacy and reduced toxicity.

The role of fluorinated compounds in oncology research is particularly noteworthy. Many clinically approved anticancer agents contain fluorine atoms that contribute to their therapeutic effects by enhancing target specificity and metabolic stability. For instance, fluorouracil derivatives are widely used in chemotherapy due to their ability to interfere with DNA synthesis in rapidly dividing cells. The structural motifs present in 2-(Difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine-4-carboxylic acid suggest that it could be a valuable intermediate in the synthesis of novel anticancer agents that target specific enzymatic pathways involved in tumor growth and progression.

Another area where this compound shows promise is in the treatment of infectious diseases. Fluorinated pyridines have been reported to exhibit antimicrobial properties by disrupting essential bacterial processes such as DNA replication and membrane integrity. Given the increasing prevalence of drug-resistant pathogens, the development of new antimicrobial agents is imperative. The unique structural features of 2-(Difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine-4-carboxylic acid make it a candidate for designing molecules that can overcome existing resistance mechanisms.

The impact of fluorination on the pharmacokinetic properties of small molecules is another critical consideration. Fluorine atoms can influence solubility, permeability across biological membranes, and metabolic clearance rates. By carefully optimizing the placement and type of fluorinated substituents, chemists can design molecules that exhibit desirable pharmacokinetic profiles. For example, perfluoroalkyl groups are known to enhance lipophilicity while maintaining good water solubility, which can lead to improved oral bioavailability.

In conclusion,2-(Difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine-4-carboxylic acid (CAS No. 1805207-14-0) represents a significant advancement in pharmaceutical chemistry due to its versatile structural framework and potential applications across multiple therapeutic areas. Its unique combination of fluorinated substituents makes it an attractive scaffold for designing novel bioactive molecules with enhanced pharmacological properties. As research continues to uncover new insights into the role of fluorinated compounds in drug discovery, this compound is poised to play a pivotal role in developing next-generation therapeutics that address unmet medical needs.